Cas no 2172465-97-1 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid
• CAS No: 2172465-97-1
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6179120
• PubChem ID: 165536689
• Update Time: 2025-05-26

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid
• 2172465-97-1
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
• EN300-1475482

• Inchi： 1S/C28H32N2O5/c1-2-3-8-17(13-25(31)30-14-22-23(15-30)26(22)27(32)33)29-28(34)35-16-24-20-11-6-4-9-18(20)19-10-5-7-12-21(19)24/h4-7,9-12,17,22-24,26H,2-3,8,13-16H2,1H3,(H,29,34)(H,32,33)
• InChI Key： PFVXKDKCSFFSOX-UHFFFAOYSA-N
• SMILES： OC(C1C2CN(C(CC(CCCC)NC(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)=O)CC21)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid

Recent Advances in the Study of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid (CAS: 2172465-97-1)

The compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid (CAS: 2172465-97-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile building block in peptide synthesis, particularly in the context of Fmoc (9-fluorenylmethoxycarbonyl) protection strategies. The presence of the 3-azabicyclo[3.1.0]hexane scaffold confers rigidity and conformational constraints, which are highly desirable in the design of peptidomimetics and small-molecule inhibitors. Researchers have successfully utilized this compound in the synthesis of novel peptide analogs with enhanced stability and bioavailability.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a key intermediate in the development of protease inhibitors. The study revealed that derivatives of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid exhibited potent inhibitory activity against several viral proteases, including those associated with SARS-CoV-2. These findings underscore the compound's potential in antiviral drug discovery.

Another area of active research involves the compound's application in targeted drug delivery systems. Due to its bifunctional nature, it can be conjugated with various therapeutic agents, enabling site-specific delivery and reduced off-target effects. Recent in vitro and in vivo studies have shown promising results, particularly in oncology, where the compound has been used to deliver chemotherapeutic agents directly to tumor cells.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential toxicity. Ongoing research is focused on structural modifications to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid (CAS: 2172465-97-1) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from antiviral therapy to targeted drug delivery. Continued research and development efforts are likely to uncover new therapeutic avenues, solidifying its importance in the field of chemical biology and drug discovery.